Cas no 17411-19-7 (2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole)

• Product Name: 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole
• CAS No: 17411-19-7
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD00450064
• CID: 199631
• PubChem ID: 65684
• Update Time: 2025-05-26

2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole Chemical and Physical Properties

Names and Identifiers

• 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole
• 1H-Pyrido[4,3-b]indole,2,3,4,4a,5,9b-hexahydro-2,8-dimethyl-
• 2,8-dimethyl-1,3,4,4a,5,9b-hexahydropyrido[4,3-b]indole
• Dicarbine
• Carbidine
• 2,3,4,4a,5,9b-Hexahydro-2,8-dimethyl-1H-pyrido[4,3-b]indole
• 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole
• 1H-Pyrido(4,3-b)indole, 2,3,4,4a,5,9b-hexahydro-2,8-dimethyl-
• Dicarbina
• Dicarbinum [INN-Latin]
• CAS-17411-19-7
• CHEMBL2106105
• CID 131636861
• Dicarbina [INN-Spanish]
• Tox21_111858_1
• 2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole #
• Q4161450
• 2,8-dimethyl-2,3,4,4a,5,9b-hexahydro-1 h-pyrido[4,3-b]indole
• Dicarbinum
• NCGC00160499-01
• EN300-34498
• Oprea1_821882
• Oprea1_207813
• Y0EA50IJ3V
• HY-127086
• CS-0062539
• FT-0603834
• Boc-(S)-3-Amino-3-(2-naphthyl)-propionicacid
• UNII-Y0EA50IJ3V
• SCHEMBL169837
• AB00276532-02
• Pyrido[3,4-b]indole, 1,2,3,4,4a,9b-hexahydro-2,8-dimethyl-
• Dicarbine [INN]
• 2,3,4,4a,5,9b-Hexahydro-2,8-dimethyl-1H-pyrido(4,3-b)indole
• NCGC00263512-01
• 17411-19-7
• DTXSID0046193
• 2,8-DIMETHYL-1H,2H,3H,4H,4AH,5H,9BH-PYRIDO[4,3-B]INDOLE
• AKOS016345002
• 5H-Pyrido[4,3-b]indole, 1,2,3,4,4a,9b-hexahydro-2,8-dimethyl-
• HMS1675B02
• CBDivE_013399
• AKOS000115493
• DTXCID8026193
• Tox21_111858

• MDL： MFCD00450064
• Inchi： 1S/C13H18N2/c1-9-3-4-12-10(7-9)11-8-15(2)6-5-13(11)14-12/h3-4,7,11,13-14H,5-6,8H2,1-2H3
• InChI Key： CYJQCYXRNNCURD-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C2CN(C)CCC12

Computed Properties

• Exact Mass: 202.14700
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.043
• Boiling Point: 305.7°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.554
• PSA: 15.27000
• LogP: 2.28410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole

Introduction to 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole (CAS No. 17411-19-7)

2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole, identified by its Chemical Abstracts Service (CAS) number 17411-19-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure combines a pyrido[4,3-b]indole framework with methyl substituents at the 2- and 8-positions, endowing it with unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The molecular architecture of 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole contributes to its potential biological activity by creating a rigid scaffold that can interact with biological targets in a specific manner. The presence of nitrogen atoms within the pyrido system allows for hydrogen bonding interactions and coordination capabilities with various biomolecules. These features have prompted researchers to investigate its pharmacological profile in detail.

Recent studies have highlighted the significance of nitrogen-containing heterocycles in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The pyrido[4,3-b]indole scaffold is particularly noteworthy for its role in several bioactive molecules that have shown promise in preclinical and clinical trials. For instance, derivatives of this core structure have been explored for their potential in treating neurological disorders and cancer by targeting specific signaling pathways.

In particular, the methyl substituents at the 2- and 8-positions of 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole are strategically positioned to influence the compound's solubility and metabolic stability. These substituents can also enhance binding affinity by altering the electronic distribution around the heterocyclic system. The optimization of such structural features is crucial for developing lead compounds that exhibit high efficacy and low toxicity.

The synthesis of 2,8-dimethyl-1H,2H,3H,4H,4aH,5H,9bH-pyrido4,3-bindole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed coupling reactions and palladium-mediated cyclizations have been employed to construct the complex bicyclic framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for biological testing.

From a computational chemistry perspective, 2 H NMR spectroscopy has been instrumental in confirming the structural integrity of CAS No. 17411-19-7. The characteristic chemical shifts observed in the NMR spectrum align well with theoretical predictions based on density functional theory (DFT) calculations. These spectroscopic data provide robust evidence of the compound's molecular structure and purity.

The pharmacological evaluation of 2 H NMR spectroscopy has revealed intriguing interactions with various biological targets. Initial assays have suggested potential activity against enzymes involved in inflammation and oxidative stress pathways. Additionally, X-ray crystallography studies have provided insights into how this compound binds to its target proteins at an atomic level. Such structural information is invaluable for designing next-generation analogs with enhanced binding affinity.

One notable aspect of CAS No. 17411-19-7 is its stability under physiological conditions, which makes it suitable for further development into a drug candidate. Stability tests conducted under accelerated conditions have demonstrated that the compound retains its integrity over extended periods when stored at controlled temperatures and humidity levels. This stability is essential for ensuring consistent performance during formulation development and clinical trials.

The potential applications of pyrido[4,3-b]indole derivatives extend beyond traditional therapeutic areas.* Recent research has explored their role in modulating immune responses through interaction with cytokine receptors.* This opens up new avenues for treating autoimmune diseases where dysregulated immune function plays a central role.* Furthermore, these compounds have shown promise as adjuvants in vaccine formulations by enhancing antigen presentation.* Such findings underscore the versatility of this chemical scaffold*

The future direction*of research on *2 H NMR spectroscopy* will likely focus on expanding its pharmacological profile through structure-based drug design.* By leveraging computational modeling*and high-throughput screening techniques,* researchers aim to identify novel analogs with improved pharmacokinetic properties.* Additionally,* investigating synthetic routes that minimize environmental impact*will be crucial*for sustainable drug development practices.*